Cas no 1806099-08-0 (3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806099-08-0
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4798925
• Update Time: 2025-10-24

3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H8F4N2O3/c10-3-4-1-6(18-9(11,12)13)15-5(8(4)14)2-7(16)17/h1H,2-3,14H2,(H,16,17)
• InChI Key： MNSUNLRVUJVQKB-UHFFFAOYSA-N
• SMILES： FCC1C=C(N=C(CC(=O)O)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 85.4

Additional information on 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806099-08-0)

3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806099-08-0) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic organic compounds, characterized by its unique trifluoromethoxy and fluoromethyl functional groups, which enhance its reactivity and bioavailability. Researchers are increasingly interested in this molecule due to its structural versatility and applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The growing demand for fluorinated compounds in medicinal chemistry has placed 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid at the forefront of innovation. Its CAS No. 1806099-08-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s pyridine core and acetic acid moiety make it a valuable scaffold for designing targeted therapies, especially in oncology and neurology. Recent trends highlight its potential in addressing drug-resistant pathogens and neurodegenerative disorders, aligning with global health priorities.

From a synthetic perspective, 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid exemplifies advancements in organofluorine chemistry. The incorporation of fluorine atoms and trifluoromethoxy groups improves metabolic stability and membrane permeability, critical factors in lead optimization. Its CAS No. 1806099-08-0 is often associated with patents and publications exploring enzyme inhibition and receptor modulation. For instance, its analogs have shown promise in kinase inhibition, a hot topic in cancer research and precision medicine.

Environmental and sustainability considerations also drive interest in fluorinated pyridines. As industries seek greener synthetic routes, 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid is studied for its biodegradability and low ecotoxicity compared to traditional halogenated compounds. This aligns with the green chemistry movement and regulatory shifts toward safer chemical alternatives. Researchers frequently query its synthetic protocols and scalability, underscoring its industrial applicability.

In summary, 3-Amino-4-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806099-08-0) represents a convergence of medicinal chemistry, sustainability, and innovative drug design. Its multifaceted applications and growing presence in scientific literature make it a compound of enduring interest. Future research may explore its role in personalized therapeutics and next-generation agrochemicals, further solidifying its importance in modern science.